AbstractAnalytical atomic spectrometry is a well-established and widely-used analytical technique for the sensitive detection of inorganic elements in diverse samples. Sample pretreatment methods are still a critical part of elemental analysis, which are usually used to remove interfering matrix components and preconcentrate the targets of interest before analysis. Significant advances in the development of sample separation and preconcentration techniques for elemental analysis have been made in recent years. This review focuses on the applications of sample separation and preconcentration techniques for analytical atomic spectrometry, including liquid phase (micro)extraction, cloud point extraction, solid phase (micro)extraction, microwave-assisted extraction, ultrasonic-assisted extraction, chemical vapor generation as well as hyphenated techniques. This review presents several applications of the above sample pretreatment methods in recent years, whose advantages and drawbacks were also discussed.

AbstractArchaeophotonics refers to the application of light-based analytical techniques for archaeological analyses. Different spectroscopic techniques yield different kinds of information about the sample. LIBS gives elemental information about the sample while Raman spectroscopy is an excellent tool to understand the structural composition of the sample as a Raman spectrum is a molecular fingerprint of a species. LIF, on the other hand, makes it possible to analyze the samples based on their fluorescence emissions from them. This review explores the various possible manners in which these three techniques have been put to use for archaeological studies by different scientific groups across the world after discussing the salient features of these three techniques. It gives an overview of these three spectroscopic studies carried out on different kinds of archaeological samples like coins, meteorites, ceramics, biofacts, pigments etc. The specifications of the experimental setups used and the applicability of each technique on these different kinds of samples have been compared to clearly bring out the complementary nature of these techniques which also ultimately leads to the significance of the combined use of these techniques and throws light on the multimodal spectroscopic techniques used for archaeophotonics worldwide.

AbstractCorrosion inhibitors are widely employed to retard metal corrosion. Highly sensitive detection and adsorption mechanism analysis are the two important aspects for the systematic research of corrosion inhibitors. Surface-enhanced Raman scattering (SERS) spectroscopy has emerged as a promising tool for the high-resolution detection and inhibition mechanism analysis of corrosion inhibitors in recent decades, and is of considerable importance for their selection and optimization. This paper provides an overview of the SERS technique in the study of corrosion inhibitors adsorbed on noble metals (SERS active substrates) and transition metals (non-SERS active substrates). After surface roughening, the SERS enhancement of metal electrodes can be significantly improved, which intensifies the Raman signals of adsorbed inhibitors to provide sufficient information regarding the binding state and adsorption orientation. In addition to roughening the metal surface to obtain strong SERS signals, novel SERS sensors that can amplify the Raman signals of inhibitors regardless of the type or surface state of the metal substrates are introduced, which is conductive to facilitating the real-time detection of inhibitors. The challenges and future prospects of SERS technique in corrosion inhibitor research are discussed. In summary, SERS technique is expected to promote the research development and engineering applications of corrosion inhibitors.

AbstractIn this review, we attempt to provide a brief account of laser-induced breakdown spectroscopy (LIBS) methodology and technological developments. We also summarize various methods adopted for exploiting LIBS. Besides, a brief overview of combination of LIBS in conjunction with other methods is also given.

AbstractFor many centuries, paper is the main material for recording cultural achievements all over the world. Infrared (IR) spectroscopy is an essential analytical tool for the structural analysis of paper and pulp chemistry. This review article introduced recent technical and scientific reports in terms of IR spectroscopy in the paper science and application, where interest had increased during the last couple decades (2000–2022). Five parts were described according to the application of IR spectroscopy: the analysis of cellulose and its derivatives, estimation the date of documents, identification the origins of fiber or paper, specification the chemical and physical properties of paper, and characterization the new materials of paper.

AbstractVisible–near-infrared–shortwave-infrared (VNIR–SWIR) spectroscopy is one of the most promising sensing techniques to meet ever-growing demands for soil information and data. To ensure the successful application of this technique in the field, efficient methods for tackling detrimental moisture effects on soil spectra are critical. In this paper, mathematical techniques for reducing or removing the effects of soil moisture content (SMC) from spectra are reviewed. The reviewed techniques encompass the most common spectral pre-processing and algorithms, as well as less frequently reported methods including approaches within the remote sensing domain. Examples of studies describing their effectiveness in the search for calibration model improvement are provided. Moreover, the advantages and disadvantages of the different techniques are summarized. Future research including further studies on a wider range of soil types, in-field conditions, and systematic experiments considering several SMC levels to enable the definition of threshold values for the effectiveness of the discussed methods is recommended.

AbstractX-ray fluorescence spectrometry (XRF) has been widely used for multi-element determination in various samples. However, when trace level determination is required, separation and preconcentration procedures are often used as a step before detection to avoid or reduce interferences and to increase sensitivity. Liquid-phase extraction (LPE) is one of the most well-known and applied pretreatment techniques associated with atomic spectrometry due to its simplicity, speed, and ease of automation. A review of methods involving LPE combined with XRF is presented. Methods described in the literature are discussed, involving conventional LPE and the three main categories of liquid-phase microextraction (LPME): single-drop microextraction (SDME), dispersive liquid–liquid microextraction (DLLME), and hollow fiber liquid-phase microextraction (HF-LPME). Characteristics of the methods are presented, considering experimental aspects, analytical features, advantages, and disadvantages. In addition, trends in the association between LPME techniques and XRF are presented.

(2021). Special issue: clinical applications of spectroscopy. Applied Spectroscopy Reviews: Vol. 56, Special issue of Applied Spectroscopy Reviews on Clinical Applications of Spectroscopy, pp. 613-614.

AbstractHyperspectral image (HSI) contains rich spatial and spectral information, which has been widely used in resource exploration, ecological environment monitoring, land cover classification and target recognition. However, the nonlinearity of HSI data and the strong correlation between bands also bring difficulties and challenges to HSI application. In particular, the limited available hyperspectral training samples will lead to the classification accuracy cannot be improved. Therefore, making full use of the advantages of HSI data, through algorithms and strategies to solve the limited training samples, high-dimensional HSI data and effective classification method, so as to improve the classification accuracy. This paper reviews the research results of the feature extraction methods and classification methods of HSI classification in recent years. In addition, this paper expounds five kinds of small sample strategies, and solves the problem of small sample in HSI classification from different angles. Small sample strategy will be the focus of HSI classification research in the future. To solve the problem of small sample classification can greatly promote the application of HSI.

Published in Applied Spectroscopy Reviews (Vol. 57, No. 7, 2022)